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Compound of Interest

Compound Name: Becliconazole

Cat. No.: B056024 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) for the effective use of Becliconazole in antifungal assays.

Frequently Asked Questions (FAQs)
Q1: What is the mechanism of action of Becliconazole?

Becliconazole is an azole antifungal agent. Its primary mechanism of action is the inhibition of

the fungal cytochrome P450 enzyme, lanosterol 14α-demethylase, which is essential for the

conversion of lanosterol to ergosterol.[1][2][3][4][5] Ergosterol is a vital component of the fungal

cell membrane, and its depletion disrupts membrane integrity, leading to increased

permeability, cell lysis, and ultimately, fungal cell death.[3][4]

Below is a diagram illustrating the ergosterol biosynthesis pathway and the inhibitory action of

Becliconazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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